Methacryloyl Chloride Methacryloyl Chloride Methacryloyl chloride appears as a liquid of density 1.07 g / cm3, boiling point 95-96°C, and flash point 55°F. Highly toxic. Supplied in technical grades of varying purity.
Brand Name: Vulcanchem
CAS No.: 920-46-7
VCID: VC0116700
InChI: InChI=1S/C4H5ClO/c1-3(2)4(5)6/h1H2,2H3
SMILES: CC(=C)C(=O)Cl
Molecular Formula: C4H5ClO
Molecular Weight: 104.53 g/mol

Methacryloyl Chloride

CAS No.: 920-46-7

Reference Standards

VCID: VC0116700

Molecular Formula: C4H5ClO

Molecular Weight: 104.53 g/mol

Methacryloyl Chloride - 920-46-7

CAS No. 920-46-7
Product Name Methacryloyl Chloride
Molecular Formula C4H5ClO
Molecular Weight 104.53 g/mol
IUPAC Name 2-methylprop-2-enoyl chloride
Standard InChI InChI=1S/C4H5ClO/c1-3(2)4(5)6/h1H2,2H3
Standard InChIKey VHRYZQNGTZXDNX-UHFFFAOYSA-N
SMILES CC(=C)C(=O)Cl
Canonical SMILES CC(=C)C(=O)Cl
Boiling Point 205 °F at 760 mm Hg (EPA, 1998)
96.0 °C
96 °C
Density 1.0871 at 68 °F (EPA, 1998)
1.0871 g/cu cm @ 20 °C
Melting Point -60.0 °C
-60 °C
Physical Description Methacryloyl chloride appears as a liquid of density 1.07 g / cm3, boiling point 95-96°C, and flash point 55°F. Highly toxic. Supplied in technical grades of varying purity.
Description Methacryloyl chloride appears as a liquid of density 1.07 g / cm3, boiling point 95-96°C, and flash point 55°F. Highly toxic. Supplied in technical grades of varying purity.
Solubility Sol in ether, acetone, chloroform
Synonyms 2-Methyl-2-propenoyl Chloride; 2-Methylacryloyl Chloride; 2-Methylpropenoic Acid Chloride; Methacrylic Acid Chloride; Methacrylic Chloride; Methacrylyl Chloride; α-Methylacryloyl Chloride
PubChem Compound 13528
Last Modified Nov 11 2021
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